Cas no 12277-88-2 (Diphenyl(1,5-cyclooctadiene)platinum(II))

Diphenyl(1,5-cyclooctadiene)platinum(II) is an organoplatinum compound widely used as a catalyst in organic synthesis and materials science. Its key advantages include high reactivity in cross-coupling reactions, such as hydrosilylation and C–H activation, due to the labile 1,5-cyclooctadiene ligand facilitating ligand exchange. The diphenyl groups enhance stability while maintaining catalytic activity. This compound is particularly valuable in homogeneous catalysis, offering selectivity and efficiency in forming carbon–carbon and carbon–heteroatom bonds. Its air- and moisture-sensitive nature requires handling under inert conditions, but its well-defined reactivity makes it a preferred choice for precise synthetic applications.
Diphenyl(1,5-cyclooctadiene)platinum(II) structure
12277-88-2 structure
Product Name:Diphenyl(1,5-cyclooctadiene)platinum(II)
CAS No:12277-88-2
MF:C20H22Pt
MW:457.466688632965
MDL:MFCD03788255
CID:48917
PubChem ID:15822227
Update Time:2025-10-21

Diphenyl(1,5-cyclooctadiene)platinum(II) Chemical and Physical Properties

Names and Identifiers

    • Diphenyl(1,5-cyclooctadiene) platinum(II)
    • (1,5-Cyclooctadiene)diphenylplatinum(II)
    • 1,2-diphenylcycloocta-1,5-diene,platinum(2+)
    • Gold (III) Chloride
    • (1,2,5,6-h-Cycloocta-1,5-diene)diphenylplatinum(II)
    • (1,5-Cyclooctadiene)diphenylplatinum
    • [Pt(cyclooctane-1,4-diene)(C6H5)2]
    • 1,5-Cyclooctadiene,platinum complex
    • Cyclooctadiene(diphenyl)platinum
    • Platinum Plus 3100SC
    • Platinum,(1,5-cyclooctadiene)diphenyl-(7CI)
    • Platinum,(1,5-cyclooctadiene)diphenyl-,cis-(8CI)
    • Platinum,[(1,2,5,6-h)-1,5-cyclooctadiene]diphenyl
    • Platinum,(1,5-cyclooctadiene)diphenyl- (7CI)
    • Platinum, (1,5-cyclooctadiene)diphenyl-,cis- (8CI)
    • 1,5-Cyclooctadiene, platinum complex
    • benzene;(1Z,5Z)-cycloocta-1,5-diene;platinum(2+)
    • 12277-88-2
    • CS-W011565
    • AKOS015914304
    • Platinum, [(1,2,5,6-eta)-1,5-cyclooctadiene]diphenyl-
    • Diphenyl(1,5-cyclooctadiene)platinum(II)
    • MFCD03788255
    • MDL: MFCD03788255
    • Inchi: 1S/C8H12.2C6H5.Pt/c1-2-4-6-8-7-5-3-1;2*1-2-4-6-5-3-1;/h1-2,7-8H,3-6H2;2*1-5H;/q;2*-1;+2/b2-1-,8-7-;;;
    • InChI Key: GGVUMOXWZYBTLY-PHFPKPIQSA-N
    • SMILES: [Pt+2].C1C=CCCC=CC1.[C-]1C=CC=CC=1.[C-]1C=CC=CC=1 |c:1,5|

Computed Properties

  • Exact Mass: 457.13700
  • Monoisotopic Mass: 457.136945g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 314
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Surface Charge: 2
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not determined
  • PSA: 0.00000
  • LogP: 5.64390
  • Solubility: Not determined

Diphenyl(1,5-cyclooctadiene)platinum(II) Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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Additional information on Diphenyl(1,5-cyclooctadiene)platinum(II)

Introduction to Diphenyl(1,5-cyclooctadiene)platinum(II) and Its Significance in Modern Chemical Research

Diphenyl(1,5-cyclooctadiene)platinum(II), a compound with the CAS number 12277-88-2, represents a fascinating intersection of organometallic chemistry and pharmaceutical innovation. This organoplatinum complex has garnered significant attention in recent years due to its unique structural properties and promising applications in medicinal chemistry. The compound's composition, featuring a platinum(II) center coordinated to two phenyl groups and a 1,5-cyclooctadiene ligand, endows it with distinctive reactivity that makes it a valuable tool in the development of new therapeutic agents.

The CAS number 12277-88-2 serves as a unique identifier for this chemical entity, facilitating its recognition and study within the scientific community. Platinum complexes have long been recognized for their potential in anticancer therapy, and Diphenyl(1,5-cyclooctadiene)platinum(II) is no exception. Its ability to form stable coordination bonds with biological molecules has opened up new avenues for research in targeted drug delivery systems. The 1,5-cyclooctadiene ligand, in particular, contributes to the compound's stability and bioavailability, making it an attractive candidate for further exploration.

Recent advancements in the field of organometallic chemistry have highlighted the importance of platinum complexes in catalysis and medicinal applications. The Diphenyl(1,5-cyclooctadiene)platinum(II) complex exemplifies this trend by demonstrating both catalytic activity and potential therapeutic benefits. Studies have shown that this compound can interact with DNA in a manner similar to other platinum-based anticancer agents, leading to the formation of DNA adducts that interfere with replication and transcription processes. This mechanism of action has been the focus of numerous research efforts aimed at optimizing its efficacy while minimizing side effects.

The structural flexibility of Diphenyl(1,5-cyclooctadiene)platinum(II) allows for modifications that can enhance its pharmacological properties. Researchers have been exploring various derivatives of this compound to improve its solubility, bioavailability, and target specificity. For instance, modifications to the phenyl rings or the cyclooctadiene ligand can alter the compound's binding affinity to biological targets, potentially leading to more effective treatments for diseases such as cancer. These modifications are often guided by computational modeling and experimental validation, ensuring that each derivative is optimized for its intended application.

In addition to its pharmaceutical applications, Diphenyl(1,5-cyclooctadiene)platinum(II) has shown promise in materials science. The unique electronic properties of platinum complexes make them suitable for use in organic electronics and nanotechnology. For example, this compound has been investigated as a potential component in organic light-emitting diodes (OLEDs) due to its ability to facilitate charge transfer processes. Such applications highlight the versatility of platinum complexes beyond traditional medicinal uses.

The synthesis of Diphenyl(1,5-cyclooctadiene)platinum(II) involves carefully controlled reactions that ensure high yield and purity. The process typically begins with the reaction of platinum precursors with 1,5-cyclooctadiene under inert conditions to form the initial complex. Subsequent functionalization with phenyl groups completes the structure. The synthesis must be conducted under stringent conditions to prevent decomposition or side reactions, which could compromise the compound's integrity.

Quality control is paramount when working with compounds like Diphenyl(1,5-cyclooctadiene)platinum(II). Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm the compound's identity and purity. These methods provide detailed information about the molecular structure and bonding interactions within the complex, ensuring that it meets the required standards for research and application.

The potential applications of Diphenyl(1,5-cyclooctadiene)platinum(II) extend beyond cancer therapy into other areas of medicine and biotechnology. Researchers are investigating its use in antimicrobial agents and as a contrast agent for medical imaging techniques. The ability of platinum complexes to bind selectively to biological targets makes them ideal candidates for these applications. Furthermore, advances in drug delivery systems have enabled more precise targeting of these compounds within the body, enhancing their therapeutic efficacy.

Environmental considerations also play a role in the development and use of compounds like Diphenyl(1,5-cyclooctadiene)platinum(II). Efforts are underway to develop sustainable synthetic routes that minimize waste and reduce environmental impact. Green chemistry principles are being applied to optimize processes and ensure that platinum complexes can be produced responsibly without compromising their performance.

The future prospects for Diphenyl(1,5-cyclooctadiene)platinum(II) are bright, with ongoing research aimed at unlocking its full potential across multiple disciplines. Collaborative efforts between chemists, biologists, and engineers will be crucial in translating laboratory findings into practical applications that benefit society. As our understanding of these complex molecules grows, so too will their impact on medicine, materials science, and beyond.

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